Cas no 878429-68-6 (8-{4-(2-chlorophenyl)methylpiperazin-1-yl}-7-ethyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 8-{4-(2-chlorophenyl)methylpiperazin-1-yl}-7-ethyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 878429-68-6
• MF: C₁₉H₂₃ClN₆O₂
• MW: 402.877922296524
• CID: 5476230
• Update Time: 2025-10-22

8-{4-(2-chlorophenyl)methylpiperazin-1-yl}-7-ethyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 8-[4-[(2-chlorophenyl)methyl]piperazin-1-yl]-7-ethyl-3-methylpurine-2,6-dione
• 1H-Purine-2,6-dione, 8-[4-[(2-chlorophenyl)methyl]-1-piperazinyl]-7-ethyl-3,7-dihydro-3-methyl-
• 8-{4-(2-chlorophenyl)methylpiperazin-1-yl}-7-ethyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

• Inchi： 1S/C19H23ClN6O2/c1-3-26-15-16(23(2)19(28)22-17(15)27)21-18(26)25-10-8-24(9-11-25)12-13-6-4-5-7-14(13)20/h4-7H,3,8-12H2,1-2H3,(H,22,27,28)
• InChI Key： IBIFMROLDKWOSE-UHFFFAOYSA-N
• SMILES： N1(CC)C2=C(N(C)C(=O)NC2=O)N=C1N1CCN(CC2=CC=CC=C2Cl)CC1

Additional information on 8-{4-(2-chlorophenyl)methylpiperazin-1-yl}-7-ethyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Research Briefing on 8-{4-(2-chlorophenyl)methylpiperazin-1-yl}-7-ethyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS: 878429-68-6)

The compound 8-{4-(2-chlorophenyl)methylpiperazin-1-yl}-7-ethyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS: 878429-68-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This purine derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its pharmacological properties, synthesis optimization, and potential mechanisms of action, making it a compound of high interest for drug development.

Recent research has highlighted the compound's role as a potent adenosine receptor antagonist, particularly targeting the A_2A and A_2B subtypes. These receptors are implicated in a range of physiological processes, including inflammation, immune response, and neurological functions. The antagonistic activity of 878429-68-6 suggests its potential utility in treating conditions such as Parkinson's disease, inflammatory disorders, and certain types of cancer. Preclinical studies have demonstrated its ability to modulate neurotransmitter release and reduce inflammatory markers, providing a strong rationale for further investigation.

In terms of synthesis, recent advancements have focused on improving the yield and purity of 878429-68-6. Novel synthetic routes have been explored to streamline the production process, reducing the number of steps and minimizing the use of hazardous reagents. These improvements are critical for scaling up production to meet the demands of clinical trials and potential commercialization. Additionally, structural analogs of the compound have been synthesized to explore structure-activity relationships (SAR), which could lead to the development of more potent and selective derivatives.

Pharmacokinetic studies have also been a key area of investigation. Researchers have evaluated the compound's absorption, distribution, metabolism, and excretion (ADME) profiles to assess its suitability as a drug candidate. Preliminary findings indicate that 878429-68-6 exhibits favorable bioavailability and metabolic stability, although further optimization may be required to enhance its half-life and reduce potential off-target effects. These studies are essential for understanding the compound's behavior in vivo and guiding future formulation strategies.

In conclusion, 8-{4-(2-chlorophenyl)methylpiperazin-1-yl}-7-ethyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS: 878429-68-6) represents a promising candidate for therapeutic development, with its unique pharmacological profile and recent advancements in synthesis and pharmacokinetics. Continued research into its mechanisms of action and potential clinical applications will be crucial for realizing its full therapeutic potential. This briefing underscores the importance of ongoing studies and collaborations to advance our understanding of this compound and its derivatives.